7-[4-(4,6-dimethyl-2-pyrimidinyl)-1-piperazinyl]-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C24H27N7/c1-16-14-17(2)27-24(26-16)30-12-10-29(11-13-30)21-15-18(3)25-23-22(19(4)28-31(21)23)20-8-6-5-7-9-20/h5-9,14-15H,10-13H2,1-4H3
• InChI Key: NKBCBPMCTVOZGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=CC(=NC4=C(C(=NN34)C)C5=CC=CC=C5)C)C
• Molecular Formula: C24H27N7
• Molecular Weight: 413.5 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives involves several steps, starting from β-enaminones and NH-3-aminopyrazoles, followed by formylation using the Vilsmeyer-Haack reagent to obtain N-heteroaryl aldehydes, which serve as strategic intermediates for further functionalization (Castillo, Portilla, & Tigreros, 2018). Additionally, the synthesis of pyrazolo[1,5-a]pyrimidines and related structures often includes condensation reactions and the use of heterocyclic amines (Abdelriheem, Zaki, & Abdelhamid, 2017).

Molecular Structure Analysis

The crystal and molecular structure analyses of related pyrazolo[1,5-a]pyrimidine derivatives reveal intricate details about their geometric and electronic configurations. For instance, studies have shown how dimethylisothiazolopyridine derivatives exhibit specific conformational characteristics influenced by substituents, providing insights into the molecular structure and tautomeric forms in the crystalline state (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

Pyrazolo[1,5-a]pyrimidines undergo various chemical reactions, including condensation with β-bifunctional reagents to synthesize new aminopyrazolo[1,5-a]pyrimidines, demonstrating the versatility of these compounds in chemical synthesis (Kandeel, Baghos, Mohareb, & Elnagdi, 1983).

Physical Properties Analysis

The physical properties of pyrazolo[1,5-a]pyrimidine derivatives, such as ultraviolet absorption spectra, pK values, and 1H chemical shifts, provide valuable information on their behavior in different environments, aiding in the understanding of their biological activity potential (Wierzchowski, Kuśmierek, Giziewicz, Salvi, & Shugar, 1980).

Chemical Properties Analysis

The chemical properties of pyrazolo[1,5-a]pyrimidines, including reactivity and potential as precursors for new tricyclic series, highlight their significance in medicinal chemistry. Studies on their binding affinity for specific receptors further underscore their importance in drug discovery and development (Bruni, Costanzo, Selleri, Guerrini, Giusti, Martini, & Lucacchini, 1993).

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could involve studying the synthesis, properties, and potential applications of this compound.